Cas no 52177-27-2 (Benzene, 5-ethoxy-1,3-dimethyl-2-nitro-)

• Product Name: Benzene, 5-ethoxy-1,3-dimethyl-2-nitro-
• CAS No: 52177-27-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 360358
• PubChem ID: 15732171
• Update Time: 2025-04-23

Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 5-ethoxy-1,3-dimethyl-2-nitro-
• 5-ethoxy-1,3-dimethyl-2-nitrobenzene
• 52177-27-2
• DTXSID80577604

• Inchi： 1S/C10H13NO3/c1-4-14-9-5-7(2)10(11(12)13)8(3)6-9/h5-6H,4H2,1-3H3
• InChI Key： DGWKUEPMHISJLU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C)C(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Benzene, 5-ethoxy-1,3-dimethyl-2-nitro-

Comprehensive Overview of Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- (CAS No. 52177-27-2)

Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- (CAS No. 52177-27-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This compound, characterized by its unique molecular structure, is widely utilized in the synthesis of advanced materials and intermediates. The presence of ethoxy, dimethyl, and nitro functional groups in its structure makes it a versatile candidate for numerous chemical reactions and processes.

The chemical properties of Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- are influenced by its aromatic benzene ring and the attached substituents. The nitro group enhances its reactivity, making it suitable for applications in pharmaceuticals, agrochemicals, and dye manufacturing. Researchers and industry professionals often search for 5-ethoxy-1,3-dimethyl-2-nitrobenzene due to its potential in developing novel compounds with enhanced performance characteristics.

In recent years, the demand for Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- has increased, particularly in the field of organic synthesis. This compound is frequently used as a precursor in the production of complex molecules, which are essential in the development of new drugs and specialty chemicals. The ethoxy group in the compound provides stability and solubility, making it an ideal candidate for various synthetic routes.

One of the key advantages of Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- is its compatibility with a wide range of solvents and reagents. This property is particularly valuable in laboratory settings, where researchers require compounds that can easily integrate into existing protocols. The dimethyl groups further contribute to the compound's stability, ensuring consistent performance in diverse chemical environments.

The application of Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- extends to the field of material science, where it is used in the synthesis of polymers and advanced coatings. Its ability to undergo selective reactions makes it a preferred choice for designing materials with specific properties, such as enhanced durability or thermal resistance. Industry experts often highlight the compound's role in developing high-performance materials for automotive and aerospace applications.

From an environmental perspective, Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- is subject to rigorous testing to ensure its safe use in industrial processes. Regulatory bodies emphasize the importance of handling this compound with care, adhering to established safety guidelines. Researchers are also exploring greener synthesis methods to minimize the environmental impact associated with its production.

The market for Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- is expected to grow, driven by its expanding applications in pharmaceuticals and specialty chemicals. Companies specializing in fine chemicals are investing in advanced production techniques to meet the rising demand. Additionally, the compound's role in research and development continues to attract attention, with many academic institutions incorporating it into their studies.

In conclusion, Benzene, 5-ethoxy-1,3-dimethyl-2-nitro- (CAS No. 52177-27-2) is a multifaceted compound with significant industrial and scientific relevance. Its unique chemical properties and broad applicability make it a valuable asset in various fields. As research progresses, the potential uses of this compound are likely to expand, further solidifying its importance in modern chemistry.